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Compound of Interest

Compound Name: 8-Bromoquinazolin-2-amine

Cat. No.: B1377838 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

8-Bromoquinazolin-2-amine, a key heterocyclic building block in medicinal chemistry and

materials science. This document is intended for researchers, scientists, and drug development

professionals, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) characteristics. While a dedicated peer-reviewed publication

featuring the complete raw spectral data for this specific molecule is not readily available in the

public domain, this guide synthesizes information from commercial suppliers and provides

expert predictions based on established spectroscopic principles and comparative data from

structurally analogous compounds.

Introduction to 8-Bromoquinazolin-2-amine
8-Bromoquinazolin-2-amine is a substituted quinazoline derivative. The quinazoline scaffold

is a constituent of numerous biologically active compounds, and the presence of a bromine

atom and an amino group at specific positions offers versatile handles for further chemical

modifications. Understanding its spectroscopic signature is paramount for reaction monitoring,

quality control, and structural confirmation in synthetic applications.

Below is the chemical structure of 8-Bromoquinazolin-2-amine, which will be the basis for the

subsequent spectroscopic analysis.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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